Cas no 19412-55-6 ( )

• Product Name: &nbsp
• CAS No: 19412-55-6
• MF: C₈H₁₆N₂S
• MW: 172.291040420532
• CID: 908094
• PubChem ID: 426592
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N'-cyclohexyl-2-sulfanylethanimidamide
• AC1L8HU3
• AG-E-41895
• CTK4E1444
• N-Cyclohexyl-2-mercaptoethanimidamide
• NSC194315
• N-cyclohexyl-2-sulfanylethanimidamide
• 19412-55-6
• PBD75GL2PH
• CHEMBL3304083
• WR-197511
• DTXSID90173030
• Ethanimidamide, N-cyclohexyl-2-mercapto
• NSC 194315
• N-cyclohexyl-2-sulfanyl-acetamidine
• 90379-57-0
•  

• Inchi： 1S/C8H16N2S/c9-8(6-11)10-7-4-2-1-3-5-7/h7,11H,1-6H2,(H2,9,10)
• InChI Key： UDMDKPGFWRRBIN-UHFFFAOYSA-N
• SMILES： SC/C(/N)=N\C1CCCCC1

Computed Properties

• Exact Mass: 172.10358
• Monoisotopic Mass: 172.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• PSA: 38.38
• LogP: 3.10840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Carboxamidines